Cas no 2097969-59-8 (1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide)

1-Isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide is a heterocyclic compound featuring an imidazo[1,2-b]pyrazole core with a carboxamide functional group at the 6-position and an isopropyl substituent at the 1-position. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The carboxamide moiety enhances binding interactions with target proteins, while the isopropyl group may improve metabolic stability and selectivity. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's well-defined heterocyclic framework supports exploration in therapeutic applications, particularly in oncology and inflammation.
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide structure
2097969-59-8 structure
Product Name:1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide
CAS No:2097969-59-8
MF:C9H12N4O
MW:192.217781066895
CID:5723575
PubChem ID:121215033
Update Time:2025-08-02

1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2097969-59-8
    • F2198-7883
    • 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide
    • AKOS026725615
    • 1H-Imidazo[1,2-b]pyrazole-6-carboxamide, 1-(1-methylethyl)-
    • Inchi: 1S/C9H12N4O/c1-6(2)12-3-4-13-8(12)5-7(11-13)9(10)14/h3-6H,1-2H3,(H2,10,14)
    • InChI Key: HSYRXDBMNUPYGW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C2N(C=CN2C(C)C)N=1)N

Computed Properties

  • Exact Mass: 192.10111102g/mol
  • Monoisotopic Mass: 192.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 65.3Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • pka: 12.29±0.50(Predicted)

1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I155491-100mg
1-isopropyl-1h-imidazo[1,2-b]pyrazole-6-carboxamide
2097969-59-8
100mg
$ 210.00 2022-06-04
TRC
I155491-500mg
1-isopropyl-1h-imidazo[1,2-b]pyrazole-6-carboxamide
2097969-59-8
500mg
$ 795.00 2022-06-04
TRC
I155491-1g
1-isopropyl-1h-imidazo[1,2-b]pyrazole-6-carboxamide
2097969-59-8
1g
$ 1230.00 2022-06-04
Life Chemicals
F2198-7883-0.25g
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide
2097969-59-8 95%+
0.25g
$776.0 2023-09-06
Life Chemicals
F2198-7883-0.5g
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide
2097969-59-8 95%+
0.5g
$817.0 2023-09-06
Life Chemicals
F2198-7883-1g
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide
2097969-59-8 95%+
1g
$860.0 2023-09-06
Life Chemicals
F2198-7883-2.5g
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide
2097969-59-8 95%+
2.5g
$1720.0 2023-09-06
Life Chemicals
F2198-7883-5g
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide
2097969-59-8 95%+
5g
$2580.0 2023-09-06
Life Chemicals
F2198-7883-10g
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide
2097969-59-8 95%+
10g
$3612.0 2023-09-06

1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide Related Literature

Additional information on 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide

Introduction to 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide (CAS No. 2097969-59-8)

1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2097969-59-8, belongs to the imidazopyrazole class, a scaffold that has been extensively explored for its potential in drug discovery. The presence of both imidazole and pyrazole rings in its structure imparts a rich chemical diversity, making it a promising candidate for further investigation in medicinal chemistry.

The imido[1,2-b]pyrazole core of this molecule is particularly noteworthy, as it has been implicated in various biological activities. Recent studies have highlighted the importance of imidazopyrazole derivatives in the development of novel therapeutic agents. The 6-carboxamide functional group further enhances the compound's pharmacophoric potential by introducing a polar moiety that can interact with biological targets, thereby modulating their activity. This feature has been particularly explored in the context of enzyme inhibition and receptor binding studies.

In the realm of drug discovery, 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide has been investigated for its potential role in addressing various therapeutic challenges. One of the most compelling areas of research has been its application in anti-inflammatory and immunomodulatory therapies. The compound's ability to interact with multiple biological pathways suggests that it could serve as a lead molecule for the development of drugs targeting chronic inflammatory diseases. Preliminary in vitro studies have demonstrated promising results, indicating that this derivative may possess significant therapeutic value.

The structural versatility of 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide allows for extensive modifications, which can be tailored to optimize its pharmacological properties. Researchers have employed various synthetic strategies to modify the core scaffold, aiming to enhance bioavailability, selectivity, and potency. These modifications often involve altering the substituents on the imidazole and pyrazole rings or introducing additional functional groups such as hydroxyl or amine moieties. Such structural diversification has led to the discovery of several novel analogs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further accelerated the discovery process for imido[1,2-b]pyrazole derivatives like 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal conformations for drug-receptor interactions. These computational approaches have complemented traditional experimental methods, enabling researchers to design more effective candidates for further validation. The integration of machine learning algorithms has also enhanced the ability to predict biological activity based on structural features, streamlining the drug development pipeline.

The pharmacological profile of 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide has been scrutinized through a series of preclinical studies. These investigations have focused on understanding its mechanism of action and assessing its safety and efficacy. Initial findings suggest that this compound exhibits inhibitory activity against several key enzymes involved in inflammatory pathways. Notably, it has shown promise in modulating cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are central to the production of pro-inflammatory mediators.

Moreover, the antioxidant properties of imido[1,2-b]pyrazole derivatives have been an area of active research. Studies indicate that compounds within this class can scavenge reactive oxygen species (ROS) and reduce oxidative stress, which are implicated in various pathological conditions including neurodegenerative diseases and cardiovascular disorders. The presence of the carboxamide group in 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide contributes to its ability to interact with redox-sensitive proteins and enzymes, thereby mitigating oxidative damage.

The synthesis of 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the imidazopyrazole core followed by functional group transformations such as carboxylation at the 6-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for transitioning from laboratory-scale research to industrial applications.

In conclusion, 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide (CAS No. 2097969-59-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in anti-inflammatory and immunomodulatory therapies make it a valuable candidate for further development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing unmet medical needs.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.